Cas no 647841-52-9 (Phosphine, tris(2,6-dimethoxy-4-phenoxyphenyl)-)

• Product Name: Phosphine, tris(2,6-dimethoxy-4-phenoxyphenyl)-
• CAS No: 647841-52-9
• MF: C₄₂H₃₉O₉P
• MW: 718.727433443069
• CID: 416778
• PubChem ID: 71378700
• Update Time: 2025-04-19

Phosphine, tris(2,6-dimethoxy-4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine, tris(2,6-dimethoxy-4-phenoxyphenyl)-
• tris(2,6-dimethoxy-4-phenoxyphenyl)phosphane
• DTXSID90801306
• SCHEMBL6882242
• 647841-52-9

• Inchi： 1S/C42H39O9P/c1-43-34-22-31(49-28-16-10-7-11-17-28)23-35(44-2)40(34)52(41-36(45-3)24-32(25-37(41)46-4)50-29-18-12-8-13-19-29)42-38(47-5)26-33(27-39(42)48-6)51-30-20-14-9-15-21-30/h7-27H,1-6H3
• InChI Key： HREBWVCBSCSSOE-UHFFFAOYSA-N
• SMILES： P(C1C(=CC(=CC=1OC)OC1C=CC=CC=1)OC)(C1C(=CC(=CC=1OC)OC1C=CC=CC=1)OC)C1C(=CC(=CC=1OC)OC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 718.23327
• Monoisotopic Mass: 718.23316982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 15
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.07